![molecular formula C18H20F3N3O2 B2428672 3-(4-methoxyphenyl)-N-(2-(4-methyl-6-(trifluoromethyl)pyrimidin-2-yl)ethyl)propanamide CAS No. 1396862-28-4](/img/structure/B2428672.png)
3-(4-methoxyphenyl)-N-(2-(4-methyl-6-(trifluoromethyl)pyrimidin-2-yl)ethyl)propanamide
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Description
3-(4-methoxyphenyl)-N-(2-(4-methyl-6-(trifluoromethyl)pyrimidin-2-yl)ethyl)propanamide is a useful research compound. Its molecular formula is C18H20F3N3O2 and its molecular weight is 367.372. The purity is usually 95%.
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Scientific Research Applications
- Caramel-Like Aroma : Structurally, 2,3-dihydro-3,5-dihydroxy-6-methyl-4(H)-pyran-4-one belongs to the class of pyranone compounds. These compounds often possess a caramel-like aroma. Compared to maltol (another caramel-like compound), this molecule has better water solubility and a more pronounced “sweet” taste. It is significantly correlated with the “sweetness” of smoke, enhancing the sweet and smooth sensory characteristics of tobacco products .
- Alternative to Synthetic Colorants : As consumer concerns about synthetic colorants grow, 2,3-dihydro-3,5-dihydroxy-6-methyl-4(H)-pyran-4-one serves as a natural alternative. It has been approved for use as a food coloring agent in several countries. Its synthesis pathway involves glucose and pyridine in ethanol under an argon atmosphere, followed by purification through column chromatography and vacuum distillation .
Flavor and Fragrance Industry
Natural Food Colorant
properties
IUPAC Name |
3-(4-methoxyphenyl)-N-[2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl]propanamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20F3N3O2/c1-12-11-15(18(19,20)21)24-16(23-12)9-10-22-17(25)8-5-13-3-6-14(26-2)7-4-13/h3-4,6-7,11H,5,8-10H2,1-2H3,(H,22,25) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ULWKLINDUAYAND-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)CCNC(=O)CCC2=CC=C(C=C2)OC)C(F)(F)F |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20F3N3O2 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-methoxyphenyl)-N-(2-(4-methyl-6-(trifluoromethyl)pyrimidin-2-yl)ethyl)propanamide |
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